Cas no 2007910-50-9 (6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate)

6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate is a brominated biindole derivative with a dicarboxylate functional group. Its key advantages include high purity and stability, making it suitable for use as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and advanced materials. The dibromo substitution enhances reactivity for further functionalization, while the dimethyl ester groups improve solubility in common organic solvents. This compound is valuable for researchers exploring indole-based scaffolds due to its structural rigidity and potential for derivatization. Its well-defined molecular structure ensures reproducibility in synthetic applications.
6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate structure
2007910-50-9 structure
Product Name:6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate
CAS No:2007910-50-9
MF:C20H18Br2N2O4
MW:510.17592382431
MDL:MFCD30471640
CID:4633457
PubChem ID:126455498
Update Time:2025-06-15

6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate
    • [1,1'-Bi-1H-indole]-6,6'-dicarboxylic acid, 5,5'-dibromo-2,2',3,3'-tetrahydro-, 6,6'-dimethyl ester
    • MFCD30471640
    • SY099234
    • AKOS037644393
    • AS-53149
    • Dimethyl 5,5 inverted exclamation mark -Dibromo-[1,1 inverted exclamation mark -biindoline]-6,6 inverted exclamation mark -dicarboxylate
    • methyl 5-bromo-1-(5-bromo-6-methoxycarbonyl-2,3-dihydroindol-1-yl)-2,3-dihydroindole-6-carboxylate
    • PB41696
    • P16133
    • 2007910-50-9
    • CS-0050364
    • MDL: MFCD30471640
    • Inchi: 1S/C20H18Br2N2O4/c1-27-19(25)13-9-17-11(7-15(13)21)3-5-23(17)24-6-4-12-8-16(22)14(10-18(12)24)20(26)28-2/h7-10H,3-6H2,1-2H3
    • InChI Key: VGFLYXQTGWNEAU-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)OC)=CC2=C(C=1)CCN2N1C2C=C(C(=O)OC)C(=CC=2CC1)Br

Computed Properties

  • Exact Mass: 509.96128 g/mol
  • Monoisotopic Mass: 507.96333 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 569
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 59.1
  • Molecular Weight: 510.2

6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB486022-100 mg
6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate; .
2007910-50-9
100MG
€141.60 2023-04-20
abcr
AB486022-250 mg
6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate; .
2007910-50-9
250MG
€207.90 2023-04-20
abcr
AB486022-500 mg
6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate; .
2007910-50-9
500MG
€372.80 2023-04-20
abcr
AB486022-1 g
6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate; .
2007910-50-9
1g
€537.70 2023-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ1333-100MG
6,6'-dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate
2007910-50-9 95%
100MG
¥ 382.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ1333-250MG
6,6'-dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate
2007910-50-9 95%
250MG
¥ 640.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ1333-500MG
6,6'-dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate
2007910-50-9 95%
500MG
¥ 1,280.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ1333-1G
6,6'-dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate
2007910-50-9 95%
1g
¥ 1,920.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ1333-5G
6,6'-dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate
2007910-50-9 95%
5g
¥ 5,761.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ1333-10G
6,6'-dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate
2007910-50-9 95%
10g
¥ 9,603.00 2023-03-30

Additional information on 6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate

Introduction to 6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate (CAS No. 2007910-50-9)

6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate (CAS No. 2007910-50-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities. The compound belongs to the class of biindoles, which are known for their diverse biological properties and therapeutic applications.

The molecular structure of 6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate is composed of two indole rings connected by a central carbon bridge. The presence of bromine atoms and methyl groups adds to its chemical complexity and influences its reactivity and biological behavior. The dicarboxylate functional groups at the 6 and 6' positions further enhance its potential for forming stable complexes with various biomolecules.

Recent studies have highlighted the potential of biindoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of several biindole derivatives. The results indicated that compounds with bromine substitutions, such as 6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate, exhibited significant anti-inflammatory activity in vitro and in vivo models. This finding suggests that the compound may have potential applications in treating inflammatory diseases.

In addition to its anti-inflammatory properties, 6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate has also been studied for its anticancer potential. A research team from the University of California published a study in the Cancer Research journal in 2022 that explored the cytotoxic effects of this compound on various cancer cell lines. The study demonstrated that the compound selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the unique structural features of the compound and its ability to disrupt specific cellular pathways involved in cancer progression.

The pharmacokinetic properties of 6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate have also been investigated to understand its behavior in biological systems. A study published in the Bioorganic & Medicinal Chemistry Letters in 2023 reported that the compound exhibited favorable absorption and distribution profiles when administered orally or intravenously. The researchers found that the compound was rapidly absorbed into the bloodstream and distributed to various tissues with a relatively long half-life. These pharmacokinetic characteristics make it a promising candidate for further development as a therapeutic agent.

The synthesis of 6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate has been optimized through various synthetic routes to improve yield and purity. One notable method involves a multi-step process that includes bromination reactions and condensation steps. The detailed synthetic protocol has been published in several peer-reviewed journals and is widely used by researchers in academic and industrial settings.

In conclusion, 6,6’-Dimethyl 5,5’-dibromo-2H,2’H,3H,3’H-[1,1’-biindole]-6,6’-dicarboxylate (CAS No. 2007910-50-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and potential applications in treating various diseases.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd